Cas no 7450-52-4 (1-Propene, 3-(2-ethoxyethoxy)-)

1-Propene, 3-(2-ethoxyethoxy)- structure
7450-52-4 structure
Product Name:1-Propene, 3-(2-ethoxyethoxy)-
CAS No:7450-52-4
MF:C7H14O2
MW:130.184862613678
CID:540909
PubChem ID:12389652
Update Time:2025-04-19

1-Propene, 3-(2-ethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propene, 3-(2-ethoxyethoxy)-
    • 3-(2-ethoxyethoxy)prop-1-ene
    • SCHEMBL1922610
    • DTXSID10495943
    • 7450-52-4
    • Inchi: 1S/C7H14O2/c1-3-5-9-7-6-8-4-2/h3H,1,4-7H2,2H3
    • InChI Key: MSCKBWFLKSZLSW-UHFFFAOYSA-N
    • SMILES: O(CC)CCOCC=C

Computed Properties

  • Exact Mass: 130.09942
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 61.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

1-Propene, 3-(2-ethoxyethoxy)- Related Literature

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